Ferric tannate photothermal material for efficient water distillation†
Environmental Science: Water Research & Technology Pub Date: 2020-01-03 DOI: 10.1039/C9EW01016E
Abstract
Utilizing sunlight to accelerate water evaporation is emerging as a promising strategy for desalination and for distilling wastewater. Here we report on the application of ferric tannate as such a photothermal material, which is deposited onto a polyvinylidene fluoride (PVDF) membrane and encapsulated with titanium dioxide via atomic layer deposition. This system achieves 63.9% efficiency for the overall process, suggesting strong potential for real-world application.
Recommended Literature
- [1] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)†
- [2] Effective procedures for the determination of As, Cd, Cu, Fe, Hg, Mg, Mn, Ni, Pb, Se, Th, Zn, U and rare earth elements in plants and foodstuffs†
- [3] Inside front cover
- [4] Synthetic paramontroseite VO2 with good aqueous lithium–ion battery performance†
- [5] Degradation kinetics and mechanism of diclofenac by UV/peracetic acid
- [6] Advanced hydrogen storage alloys for Ni/MH rechargeable batteries
- [7] Elastic modulus distribution in poly(N-isopopylacrylamide) and oligo(ethylene glycol methacrylate)-based microgels studied by AFM†
- [8] Origin of the asymmetric induction in metallosalen-catalyzed reactions of aldehydes†
- [9] Ion-selective determination of total metal ion concentration in an excess of complexing ligand using the standard additions method
- [10] Action-FRET of β-cyclodextrin inclusion complexes†
Journal Name：Environmental Science: Water Research & Technology
Research Products
-
CAS no.: 135861-49-3
-
CAS no.: 113435-99-7
-
CAS no.: 107231-15-2
-
CAS no.: 16187-03-4
